Cas no 2228399-41-3 (tert-butyl N-2-(aminomethyl)-3,3-difluoro-2-methylbutylcarbamate)

• Product Name: tert-butyl N-2-(aminomethyl)-3,3-difluoro-2-methylbutylcarbamate
• CAS No: 2228399-41-3
• MF: C₁₁H₂₂F₂N₂O₂
• MW: 252.301390171051
• CID: 6085074
• PubChem ID: 165679602
• Update Time: 2025-10-29

tert-butyl N-2-(aminomethyl)-3,3-difluoro-2-methylbutylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(aminomethyl)-3,3-difluoro-2-methylbutylcarbamate
• EN300-1888737
• tert-butyl N-[2-(aminomethyl)-3,3-difluoro-2-methylbutyl]carbamate
• 2228399-41-3

• Inchi： 1S/C11H22F2N2O2/c1-9(2,3)17-8(16)15-7-10(4,6-14)11(5,12)13/h6-7,14H2,1-5H3,(H,15,16)
• InChI Key： STWMEMFAWQMUBO-UHFFFAOYSA-N
• SMILES： FC(C)(C(C)(CN)CNC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 252.16493427g/mol
• Monoisotopic Mass: 252.16493427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-2-(aminomethyl)-3,3-difluoro-2-methylbutylcarbamate

tert-butyl N-2-(aminomethyl)-3,3-difluoro-2-methylbutylcarbamate (CAS No. 2228399-41-3): A Comprehensive Overview

tert-butyl N-2-(aminomethyl)-3,3-difluoro-2-methylbutylcarbamate (CAS No. 2228399-41-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The tert-butyl group in the compound provides enhanced stability and protection against premature degradation, making it an attractive candidate for drug development. The presence of aminomethyl and difluoro functionalities further enhances its reactivity and selectivity, which are crucial for optimizing pharmacological properties.

Recent studies have highlighted the importance of tert-butyl N-2-(aminomethyl)-3,3-difluoro-2-methylbutylcarbamate in the synthesis of prodrugs. Prodrugs are biologically inactive compounds that are converted into active drugs through metabolic processes in the body. This approach is particularly useful for improving drug delivery and reducing side effects. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be effectively used as a prodrug precursor for the treatment of neurodegenerative diseases.

In addition to its role in prodrug synthesis, tert-butyl N-2-(aminomethyl)-3,3-difluoro-2-methylbutylcarbamate has shown potential in the development of inhibitors for specific enzymes. Enzyme inhibitors are critical in modulating biological pathways and can be used to treat a wide range of conditions, including cancer and inflammatory diseases. A recent publication in the Bioorganic & Medicinal Chemistry Letters reported that this compound exhibits potent inhibitory activity against a key enzyme involved in cancer cell proliferation.

The difluoro substitution on the butyl chain is particularly noteworthy. Fluorine atoms are known to enhance the lipophilicity and metabolic stability of compounds, which can significantly improve their pharmacokinetic properties. This makes tert-butyl N-2-(aminomethyl)-3,3-difluoro-2-methylbutylcarbamate an ideal candidate for oral administration and long-term therapeutic use.

The synthesis of tert-butyl N-2-(aminomethyl)-3,3-difluoro-2-methylbutylcarbamate involves several well-established chemical reactions. One common approach is to start with a protected amino acid derivative and undergo a series of transformations to introduce the tert-butyl and difluoro groups. The final step typically involves deprotection to yield the desired product. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production.

From a safety perspective, tert-butyl N-2-(aminomethyl)-3,3-difluoro-2-methylbutylcarbamate has been extensively tested for its toxicity and safety profile. Preclinical studies have shown that it exhibits low toxicity at therapeutic concentrations and does not cause significant adverse effects in animal models. These findings support its potential for further clinical development.

In conclusion, tert-butyl N-2-(aminomethyl)-3,3-difluoro-2-methylbutylcarbamate (CAS No. 2228399-41-3) is a versatile compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for the development of novel therapeutic agents. Ongoing research continues to explore its full potential, paving the way for innovative treatments in various medical fields.